Cas no 934155-49-4 (5-((2-Nitrophenoxy)methyl)thiophene-2-carboxylic acid)

• Product Name: 5-((2-Nitrophenoxy)methyl)thiophene-2-carboxylic acid
• CAS No: 934155-49-4
• MF: C₁₂H₉NO₅S
• MW: 279.268562078476
• MDL: MFCD06804682
• CID: 3059202
• PubChem ID: 19620490
• Update Time: 2025-10-22

5-((2-Nitrophenoxy)methyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((2-Nitrophenoxy)methyl)thiophene-2-carboxylic acid
• 5-[(2-nitrophenoxy)methyl]thiophene-2-carboxylic acid
• 5-((2-Nitrophenoxy)methyl)thiophene-2-carboxylicacid
• STK349542
• AKOS015922221
• CS-0330195
• 5-[(2-NITROPHENOXY)METHYL]-2-THIOPHENECARBOXYLIC ACID
• 934155-49-4
• 5-(2-NITROPHENOXYMETHYL)THIOPHENE-2-CARBOXYLIC ACID
• AKOS000309643
• MFCD06804682

• MDL： MFCD06804682
• Inchi： 1S/C12H9NO5S/c14-12(15)11-6-5-8(19-11)7-18-10-4-2-1-3-9(10)13(16)17/h1-6H,7H2,(H,14,15)
• InChI Key： IVIPBUFLZPQQJL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1COC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.02014356Da
• Monoisotopic Mass: 279.02014356Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 5-((2-Nitrophenoxy)methyl)thiophene-2-carboxylic acid

5-((2-Nitrophenoxy)methyl)thiophene-2-carboxylic acid (CAS No. 934155-49-4): A Comprehensive Overview

5-((2-Nitrophenoxy)methyl)thiophene-2-carboxylic acid (CAS No. 934155-49-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive thiophene ring and nitrophenyl substituent, which endow it with a range of interesting properties and potential applications.

The chemical structure of 5-((2-Nitrophenoxy)methyl)thiophene-2-carboxylic acid is composed of a thiophene ring, a carboxylic acid group, and a nitrophenyl moiety linked through an ether linkage. The presence of these functional groups makes it an attractive candidate for various chemical reactions and biological studies. The thiophene ring, known for its aromaticity and electron-donating properties, contributes to the compound's stability and reactivity. The nitro group, on the other hand, imparts strong electron-withdrawing characteristics, which can influence the compound's electronic properties and reactivity.

In recent years, 5-((2-Nitrophenoxy)methyl)thiophene-2-carboxylic acid has been the subject of several research studies aimed at exploring its potential applications in medicinal chemistry. One notable area of interest is its use as a building block for the synthesis of novel pharmaceuticals. The compound's ability to undergo various chemical transformations, such as esterification, amidation, and reduction, makes it a valuable intermediate in the development of new drugs.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 5-((2-Nitrophenoxy)methyl)thiophene-2-carboxylic acid as a precursor for the synthesis of anti-inflammatory agents. The researchers demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in vitro and in vivo models. This finding opens up new avenues for the development of more effective and targeted anti-inflammatory drugs.

Beyond medicinal chemistry, 5-((2-Nitrophenoxy)methyl)thiophene-2-carboxylic acid has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of organic semiconductors and photovoltaic materials. A recent study published in Advanced Materials reported that derivatives of this compound showed promising performance as active layers in organic solar cells. The researchers noted that the presence of the nitro group enhanced the electron-withdrawing capability, leading to improved charge transport properties.

The synthesis of 5-((2-Nitrophenoxy)methyl)thiophene-2-carboxylic acid typically involves multi-step procedures that include the formation of the thiophene ring, introduction of the carboxylic acid group, and attachment of the nitrophenyl substituent. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 2-nitrophenol with bromomethylthiophene followed by carboxylation to form the final product.

The physical properties of 5-((2-Nitrophenoxy)methyl)thiophene-2-carboxylic acid, such as its melting point, solubility, and stability, are crucial for its practical applications. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and chloroform, making it suitable for various chemical reactions and analytical techniques.

In conclusion, 5-((2-Nitrophenoxy)methyl)thiophene-2-carboxylic acid (CAS No. 934155-49-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.